N-[3-(1H-imidazol-1-yl)propyl]-1-(3-methylbenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-1-[(3-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H28N4O/c1-17-4-2-5-18(14-17)15-23-11-6-19(7-12-23)20(25)22-8-3-10-24-13-9-21-16-24/h2,4-5,9,13-14,16,19H,3,6-8,10-12,15H2,1H3,(H,22,25)
• InChI Key: SILPAPCPDGBXEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCC(CC2)C(=O)NCCCN3C=CN=C3
• Molecular Formula: C20H28N4O
• Molecular Weight: 340.5 g/mol

Description

N-[3-(1H-imidazol-1-yl)propyl]-1-(3-methylbenzyl)-4-piperidinecarboxamide, also known as VUF-6002, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as histamine H3 receptor antagonists, which have been shown to have a wide range of effects on the central nervous system.

Mechanism of Action

N-[3-(1H-imidazol-1-yl)propyl]-1-(3-methylbenzyl)-4-piperidinecarboxamide works by blocking the activity of histamine H3 receptors in the brain, which are involved in regulating the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine. By blocking these receptors, this compound increases the release of these neurotransmitters, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
In addition to its effects on cognitive function, this compound has also been shown to have other biochemical and physiological effects. For example, it has been shown to reduce inflammation in animal models of arthritis, and to have analgesic effects in models of pain. It has also been shown to reduce food intake and body weight in animal models of obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(1H-imidazol-1-yl)propyl]-1-(3-methylbenzyl)-4-piperidinecarboxamide for laboratory experiments is that it is a highly selective H3 receptor antagonist, meaning that it has minimal off-target effects. This makes it a useful tool for investigating the specific role of H3 receptors in various physiological processes. However, one limitation is that its effects can vary depending on the dose and route of administration, which can make it difficult to interpret results.

Future Directions

There are several potential future directions for research on N-[3-(1H-imidazol-1-yl)propyl]-1-(3-methylbenzyl)-4-piperidinecarboxamide. One area of interest is in the development of more potent and selective H3 receptor antagonists, which could have even greater therapeutic potential. Another area of interest is in investigating the potential of this compound for the treatment of other neurological and psychiatric disorders, such as depression and anxiety. Finally, researchers may also investigate the potential of this compound for use in combination with other drugs to enhance their therapeutic effects.

Synthesis Methods

The synthesis of N-[3-(1H-imidazol-1-yl)propyl]-1-(3-methylbenzyl)-4-piperidinecarboxamide involves several steps, including the reaction of 1-(3-methylbenzyl)piperidine with 3-bromopropyl-1H-imidazole, followed by the addition of carboxylic acid and subsequent purification steps. The final product is a white crystalline solid with a melting point of 149-151°C.

Scientific Research Applications

N-[3-(1H-imidazol-1-yl)propyl]-1-(3-methylbenzyl)-4-piperidinecarboxamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in a variety of areas. One of the most promising applications is in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia, as H3 receptor antagonists have been shown to improve cognitive function in animal models.